Cas no 2228625-95-2 (1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228625-95-2
• MF: C₉H₁₁F₂NS
• MW: 203.252147912979
• CID: 5967149
• PubChem ID: 165850479
• Update Time: 2025-06-11

1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine
• 2228625-95-2
• EN300-1968580

• Inchi： 1S/C9H11F2NS/c1-2-6-3-4-13-7(6)8(12)5-9(8,10)11/h3-4H,2,5,12H2,1H3
• InChI Key： QMLZYZRXCRYBAW-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 203.05802685g/mol
• Monoisotopic Mass: 203.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine

Research Briefing on 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine (CAS: 2228625-95-2)

The compound 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine (CAS: 2228625-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropane moiety and ethylthiophene substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have explored its potential as a modulator of neurotransmitter systems, with a focus on its interactions with specific receptors and enzymes.

Recent research has demonstrated that 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine acts as a potent and selective inhibitor of monoamine oxidase (MAO) enzymes, particularly MAO-B. This inhibition is attributed to the compound's ability to form stable interactions with the enzyme's active site, thereby reducing the degradation of dopamine and other monoamine neurotransmitters. Such properties make it a candidate for the treatment of neurodegenerative diseases like Parkinson's disease, where MAO-B inhibition is a well-established therapeutic strategy.

In addition to its MAO-B inhibitory activity, preliminary studies have suggested that this compound may also exhibit neuroprotective effects. In vitro and in vivo models have shown that it reduces oxidative stress and inflammation in neuronal cells, potentially through the modulation of mitochondrial function and the activation of antioxidant pathways. These findings highlight its multifaceted potential in addressing the complex pathophysiology of neurodegenerative and neuroinflammatory conditions.

The synthesis and optimization of 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, with improvements in yield and purity. These advancements are critical for facilitating further preclinical and clinical studies, ensuring that the compound can be produced in sufficient quantities for rigorous evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties to enhance its therapeutic index and minimize adverse effects, paving the way for future clinical trials.

In conclusion, 1-(3-ethylthiophen-2-yl)-2,2-difluorocyclopropan-1-amine represents a promising candidate for the treatment of CNS disorders, with its unique chemical structure and multifaceted pharmacological profile. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.